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Compound of Interest

Compound Name: Diallylamine

Cat. No.: B093489 Get Quote

Diallylamine, with the chemical formula (CH₂=CHCH₂)₂NH, is a versatile secondary amine that

serves as a crucial building block in numerous chemical syntheses.[1] This guide provides an

in-depth overview of its fundamental properties, experimental protocols, and key applications,

tailored for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
Diallylamine is a colorless to pale yellow liquid characterized by a distinctive, ammonia-like

odor.[1][2][3] It is a multifunctional compound, featuring both a secondary amine functional

group and two reactive alkene units, which contribute to its wide range of applications.[1]

Physical and Chemical Data
The fundamental physical and chemical properties of diallylamine are summarized in the

tables below for easy reference and comparison.

Table 1: Physical Properties of Diallylamine
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Property Value Source(s)

Appearance
Colorless to pale yellow liquid

with a characteristic odor
[2][3][4]

Boiling Point 111-112 °C [5]

Melting Point -88 °C [4]

Density 0.787 g/mL at 25 °C

Vapor Pressure 18 mmHg (2.42 kPa) at 20 °C [4]

Vapor Density 3.35 - 3.4 (vs air) [4]

Water Solubility 8.6 - 9 g/100mL at 20 °C [4][6]

Refractive Index n20/D 1.440

logP 1.11 [2]

Table 2: Chemical Identifiers and Molecular Properties

Property Value Source(s)

Molecular Formula C₆H₁₁N [2]

Molecular Weight 97.16 g/mol [2]

CAS Number 124-02-7

EC Number 204-671-2

IUPAC Name
N-prop-2-enylprop-2-en-1-

amine
[2]

SMILES C=CCNCC=C

InChIKey
DYUWTXWIYMHBQS-

UHFFFAOYSA-N
[2]

Reactivity and Safety Profile
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Diallylamine's reactivity is governed by its secondary amine and dual alkene functionalities.

The solution in water is a medium-strong base.[4] It undergoes exothermic reactions with acids

to form salts and can be incompatible with isocyanates, peroxides, epoxides, and acid halides.

[2][6]

Table 3: Safety and Hazard Data

Property Value Source(s)

Flash Point 7 - 11 °C [5][6]

Autoignition Temp. 273 °C [2][7]

Explosion Limits 0.93% - 22% (V) [5][8]

Toxicity (Oral, Rat LD50) 0.65 g/kg [6][7]

GHS Hazard Statements
H225, H302, H311, H314,

H332, H401
[5]

Diallylamine is a highly flammable liquid, and its vapors can form explosive mixtures with air.

[4][7] It is corrosive to the skin, eyes, and respiratory tract and may be toxic if inhaled,

absorbed through the skin, or ingested.[2][4] Proper personal protective equipment, including a

gas-tight chemical suit and self-contained breathing apparatus, should be used when handling

this chemical.[4]
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Diallylamine Reactivity Profile
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Diallylamine Reactivity and Incompatibilities

Experimental Protocols
Synthesis of Diallylamine from Diallylcyanamide
This method is noted to be more satisfactory than preparations from allylamine with allyl

bromide or chloride, which tend to produce significant amounts of mono- and triallylamine as

byproducts.[9] The procedure involves the acid-catalyzed hydrolysis of diallylcyanamide.[9][10]

Materials:

Diallylcyanamide

Sulfuric acid (sp. gr. 1.84)

Sodium hydroxide (NaOH)

Potassium hydroxide (KOH), solid
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Clay plate pieces (for boiling)

2-L round-bottomed flask

Reflux condenser

Condenser for downward distillation

Procedure:

Acid Hydrolysis:

Prepare a solution of 123 g (1.2 moles) of sulfuric acid in 370 cc of water in a 2-L round-

bottomed flask.[9]

Add 98.5 g (0.81 mole) of diallylcyanamide and a few pieces of clay plate to the flask.[9]

Attach a reflux condenser and gently reflux the mixture for six hours. The mixture will

gradually become homogeneous.[9]

Neutralization and Amine Liberation:

Cool the solution to room temperature.[9]

Carefully pour a cold solution of 192 g (4.8 moles) of sodium hydroxide in 350 cc of water

down the side of the flask to form a separate layer at the bottom.[9]

Connect the flask to a condenser for downward distillation. Shake the flask to mix the

layers, which liberates the free diallylamine.[9]

Distillation:

Heat the flask to distill the amine along with some water.[9]

Continue distillation until no more amine separates from a test portion of the distillate.[9]

Drying and Purification:
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Estimate the weight of water in the distillate and add about half that amount of solid

potassium hydroxide sticks to the distillate, keeping the mixture cool as the KOH

dissolves. Bubbles of ammonia gas will be evolved.[9]

Separate the amine layer and dry it for several hours over freshly broken lumps of solid

sodium hydroxide.[9]

Filter the dried amine into a distilling flask and distill at atmospheric pressure.[9]

Collect the fraction that boils between 108–111 °C. The expected yield is 62–68 g (80–

88% of the theoretical amount).[9]
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Diallylamine Synthesis and Purification Workflow
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Workflow for Diallylamine Synthesis
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Analytical Methods
For the analysis of diallylamine, particularly at trace levels in complex matrices like drug

substances, chromatographic methods are employed.

Gas Chromatography (GC): A capillary gas chromatography method with a flame ionization

detector (FID) is effective for the trace analysis of allylamine (a related primary amine, with

principles applicable to diallylamine analysis).[11][12]

Column: A mega bore capillary column such as DB-CAM (30 m × 0.53 mm × 1.0 μm) with a

base-deactivated polyethylene glycol stationary phase is suitable.[12]

Detector: Flame Ionization Detector (FID).[12]

Validation: The method should be validated for specificity, sensitivity (LOD/LOQ), precision,

linearity, and accuracy. For allylamine in sevelamer drug substances, detection and

quantitation limits of 2 µg/g and 6 µg/g, respectively, have been achieved.[11][12]

Specificity: Specificity can be confirmed using a gas chromatograph coupled with a mass

spectrometer (GC-MS).[12]

Ion Chromatography (IC): An ion chromatography method with a conductivity detector can also

be used for the determination of low levels of allylamine.[11]

Column: An ion-exchange column like the Dionex IonPac CS14 is used.[11]

Mobile Phase: A typical mobile phase is 10mM methanesulfonic acid.[11]

Detector: Conductivity detector.[11]

Applications in Research and Development
Diallylamine's unique structure makes it a valuable intermediate in various fields.

Polymer Chemistry: It is a key monomer in the synthesis of polyamines and other polymeric

materials.[3] It can undergo cyclopolymerization in the presence of radical initiators to form

water-soluble, non-cross-linked polymers containing five- or six-membered rings.[13] These

polymers have applications as coagulants and flocculants in water treatment.[3]
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Pharmaceuticals: Diallylamine serves as an intermediate in the synthesis of active

pharmaceutical ingredients (APIs).[14][15] For example, its derivatives are found in

pharmaceutically active compounds like flunarizine (for migraines) and naftifine (an

antifungal).[16]

Agrochemicals: It is used to produce N,N-diallyldichloroacetamide (dichlormid), a herbicide

safener.[1][15]

Organic Synthesis: It is broadly used as a precursor for a wide range of nitrogen-containing

specialty chemicals and organic compounds.[7][14]

Other Industries: Diallylamine finds use in the textile industry for creating dyes and finishes

and in the paper industry as an auxiliary agent.[3][15]
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Overview of Diallylamine Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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